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Compound of Interest

Compound Name: Perimed

Cat. No.: B050059 Get Quote

This document provides comprehensive safety protocols and logistical information for the

handling of Perimed, a chemical mixture identified by the formula C6H11I2NO3. Perimed is a

composition of N-vinyl-2-pyrrolidone, hydrogen peroxide, and iodine. This guide is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
The hazards associated with Perimed are a composite of its components. Understanding

these is critical for selecting the appropriate Personal Protective Equipment.

N-vinyl-2-pyrrolidone: Harmful if swallowed, in contact with skin, or if inhaled. It can cause

serious eye damage and may cause respiratory irritation. It is also a suspected carcinogen

and may cause damage to the liver through prolonged or repeated exposure.

Hydrogen Peroxide: A strong oxidizer that can cause fire or explosion. It is corrosive and can

cause severe skin burns and eye damage. Inhalation may lead to respiratory irritation.

Iodine: Harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye

irritation and may cause respiratory irritation. Prolonged or repeated exposure can cause

damage to the thyroid.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes of

the corrosive and irritating

mixture.

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Prevents skin contact with

harmful and corrosive

components.

Body Protection
Chemical-resistant apron or

lab coat.

Protects against spills and

splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and acid

gases.

Minimizes inhalation of harmful

vapors.

Quantitative Safety Data
The following table summarizes key quantitative safety data for the components of Perimed.

Adherence to these exposure limits is mandatory for personnel safety.

Component OSHA PEL (TWA) ACGIH TLV (TWA) NIOSH REL (TWA)

N-vinyl-2-pyrrolidone Not established Not established Not established

Hydrogen Peroxide 1 ppm (1.4 mg/m³) 1 ppm (1.4 mg/m³) 1 ppm (1.4 mg/m³)

Iodine
0.1 ppm (1 mg/m³)

Ceiling

0.01 ppm (0.1 mg/m³)

(Inhalable fraction and

vapor)

0.1 ppm (1 mg/m³)

Ceiling

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; TWA: Time-Weighted Average; Ceiling: The concentration that should not be exceeded at

any time.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b050059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Perimed is crucial to minimize risks. The following workflow

outlines the key steps from receipt to disposal.
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Safe Handling Workflow for Perimed

Preparation

Handling

Post-Handling

Receiving and Inspection
- Check for container integrity

- Verify labeling

Secure Storage
- Cool, dry, well-ventilated area

- Away from incompatible materials

Store Safely

Don Appropriate PPE
- Goggles, face shield, gloves, lab coat

Prepare for Handling

Work in a Ventilated Area
- Chemical fume hood

Ensure Safe Environment

Dispensing and Use
- Use appropriate tools

- Avoid generating aerosols

Conduct Experiment

Decontamination
- Clean work surfaces

- Decontaminate equipment

After Use

Waste Segregation
- Collect waste in designated containers

Manage Waste

Proper Disposal
- Follow institutional and local regulations

Final Step

Click to download full resolution via product page
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Experimental Protocols:

Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store Perimed in a cool, dry, and well-ventilated area, away from direct sunlight and heat

sources.

Ensure it is stored separately from incompatible materials such as strong bases, reducing

agents, and combustible materials.

Preparation and Handling:

Always work in a designated area, preferably within a chemical fume hood, to ensure

adequate ventilation.

Before handling, ensure all necessary PPE is correctly donned.

Use chemically compatible equipment (e.g., glass, Teflon®) for transferring and handling

the solution.

Avoid direct contact with skin, eyes, and clothing.

In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Ventilate the area and decontaminate the spill surface.

Disposal Plan
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Proper disposal of Perimed and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: All waste materials contaminated with Perimed, including unused

solutions, absorbent materials from spills, and contaminated disposable PPE, must be

collected in clearly labeled, sealed, and chemically compatible hazardous waste containers.

Waste Segregation: Do not mix Perimed waste with other chemical waste streams unless

compatibility has been confirmed.

Disposal Method: Dispose of the hazardous waste through a licensed environmental waste

management company. Follow all local, state, and federal regulations for chemical waste

disposal. Do not pour Perimed down the drain.

By adhering to these safety and logistical guidelines, researchers and laboratory personnel can

handle Perimed responsibly, minimizing risks to themselves and the environment.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Perimed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050059#personal-protective-equipment-for-handling-
perimed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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